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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reproducibility and test-retest reliability of
[11C]-CUMI-101, a positron emission tomography (PET) radiotracer for the serotonin 1A (5-
HT1A) receptor. The information is compiled from peer-reviewed studies to support researchers
in designing and interpreting PET imaging studies.

Quantitative Data Summary

The test-retest reliability of [11C]-CUMI-101 PET has been evaluated in both human and non-
human primate studies. The following tables summarize key quantitative data from these
studies.
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Study Modeling
) Key Parameter Value Reference
Population Method
Average Test- Likelihood
Retest Estimation in
Human 9.90% + 5.60% ) [1]
Percentage Graphical
Difference Analysis (LEGA)
Average Test- S
Lowest Simplified
Retest
percentage Reference
Human Percentage ) ) [1]
) difference and Tissue Method
Difference .
smallest bias (SRTM)
(BPND)
Median Test- Likelihood
Papio anubis Retest Estimation in
11.15% + 4.82% _ [2][3]
(Baboon) Percentage Graphical
Difference (BPF) Analysis (LEGA)
Likelihood
_ _ Intraclass R
Papio anubis ) Estimation in
Correlation 0.43 ) 2]
(Baboon) o Graphical
Coefficient (ICC)

Analysis (LEGA)

Binding Potential (BP) Definitions:
e BPF: Bmax/Kd (Maximum number of binding sites / Dissociation constant)

o BPND: fND x Bavail/KD (Free fraction in the nondisplaceable compartment x Available
receptor concentration / Equilibrium dissociation constant)

Comparison with an Alternative Radiotracer

[11C]-CUMI-101 is often compared with [11C]JWAY-100635, another common PET tracer for the
5-HT1A receptor. One study suggests that [11C]-CUMI-101 may have lower test-retest
variability compared to [11C]WAY-100635, making it potentially preferable when considering
only repeatability.
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Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of findings. Below are

summaries of experimental protocols from key studies on [11C]-CUMI-101 PET.

Human Study Protocol

Subjects: Seven adult human volunteers.

Radiotracer Injection: Intravenous bolus of [L1C]-CUMI-101. The average injected mass was
4.26 £ 0.68 pg.

PET Scan Acquisition: Emission data were collected for 120 minutes in 3-dimensional mode
using an ECAT HR+ scanner. The scan consisted of 21 frames of increasing duration.

Arterial Blood Sampling: Metabolite-corrected arterial input functions were used for
guantification.

Data Analysis: Ten different models were evaluated, including those using arterial input
functions and reference region approaches. The likelihood estimation in the graphical
analysis (LEGA) model was found to perform slightly better for the binding potential (BPF)
outcome measure. The simplified reference tissue method (SRTM) provided the lowest
percentage difference for the non-displaceable binding potential (BPND).

Non-Human Primate Study Protocol (Papio anubis)

Subjects: Two adult male Papio anubis baboons.

Radiotracer Injection: An intravenous bolus of 166.5 + 42.9 MBq of [11C]-CUMI-101 was
administered.

PET Scan Acquisition: Emission data were collected for 120 minutes in 3-dimensional mode
using an ECAT EXACT HR+ scanner. The data were collected in 23 consecutive frames of
increasing duration.

Arterial Blood Sampling: Arterial blood sampling with a metabolite-corrected arterial input
function was used for the full quantification of BPF.
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» Data Analysis: Four different models were evaluated. The LEGA model provided the best
results for region-of-interest (ROI) level analysis. A scanning time of 100 minutes was

determined to be adequate.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for a [11C]-CUMI-101 PET
test-retest study.
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Subject Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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